Cas no 2229348-46-1 (2-1-(3-bromophenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(3-bromophenyl)cyclobutylethan-1-amine
• CAS No: 2229348-46-1
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6196327
• PubChem ID: 165713536
• Update Time: 2025-05-20

2-1-(3-bromophenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-bromophenyl)cyclobutylethan-1-amine
• EN300-1913271
• 2229348-46-1
• 2-[1-(3-bromophenyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C12H16BrN/c13-11-4-1-3-10(9-11)12(7-8-14)5-2-6-12/h1,3-4,9H,2,5-8,14H2
• InChI Key： OAIGAJNOLLTLNG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-bromophenyl)cyclobutylethan-1-amine

Introduction to 2-1-(3-bromophenyl)cyclobutylethan-1-amine (CAS No: 2229348-46-1)

2-1-(3-bromophenyl)cyclobutylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229348-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl moiety linked to an amine functional group, with a phenyl ring substituted at the 3-position, enhancing its structural complexity and potential biological activity. The presence of the bromine atom in the phenyl ring introduces further reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 2-1-(3-bromophenyl)cyclobutylethan-1-amine combines elements that are often explored in the design of bioactive molecules. The cyclobutyl ring is known for its rigid structure, which can influence the conformational flexibility and binding properties of the molecule. This rigidity is particularly useful in drug design, as it can stabilize key interactions with biological targets. The amine group at the 1-position provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The 3-bromophenyl substituent is a critical feature of this compound, offering both electronic and steric effects that can modulate its interactions with biological systems. Bromine is an electronegative atom that can participate in various chemical reactions, including cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis. Additionally, the bromine atom can serve as a handle for further derivatization, enabling the creation of more complex molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. 2-1-(3-bromophenyl)cyclobutylethan-1-amine has emerged as a compound of interest in this context due to its unique structural features. Research has begun to explore its potential as a scaffold for designing small-molecule inhibitors or modulators. For instance, studies have investigated its interactions with enzymes and receptors involved in inflammatory pathways, suggesting that it may have therapeutic potential in conditions such as arthritis or neurodegenerative diseases.

The rigid cyclobutyl ring and the presence of both an amine and a brominated phenyl group make this molecule a versatile building block for medicinal chemists. The amine group can be readily modified to introduce various pharmacophores, while the bromine atom allows for selective functionalization through transition-metal-catalyzed reactions. These attributes have made 2-1-(3-bromophenyl)cyclobutylethan-1-amine (CAS No: 2229348-46-1) a valuable asset in the pursuit of new drug candidates.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By designing molecules that specifically inhibit certain kinases, researchers aim to develop treatments that target these pathological processes without affecting normal cellular functions. The structural features of 2-1-(3-bromophenyl)cyclobutylethan-1-amine make it an attractive candidate for such applications, as it can be engineered to interact with specific kinase domains.

Another area of research involves using 2-1-(3-bromophenyl)cyclobutylethan-1-amine as a precursor for more complex molecules through combinatorial chemistry or library synthesis. By systematically varying different functional groups on this scaffold, researchers can generate libraries of compounds that can be screened for biological activity. This approach has been successful in identifying lead compounds for further optimization and development into novel therapeutics.

The synthesis of 2-1-(3-bromophenyl)cyclobutylethan-1-amine (CAS No: 2229348-46-1) typically involves multi-step organic reactions, starting from commercially available precursors. Key steps often include bromination of a phenyl derivative followed by cycloaddition or coupling reactions to introduce the cyclobutyl moiety and the amine group. The precise synthetic route depends on the desired purity and scale of production but generally requires careful optimization to ensure high yields and minimal side reactions.

In conclusion, 2-1-(3-bromophenyl)cyclobutylethan-1-amine represents an intriguing compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the cyclobutyl ring, amine group, and brominated phenyl substituent, make it a versatile scaffold for designing bioactive molecules. Ongoing research continues to explore its applications in areas such as kinase inhibition and inflammation modulation, highlighting its importance as a chemical entity in modern medicinal chemistry.